2-Amino-4-(3-chlorophenyl)-6-(4-fluorobenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide

• IUPAC Name: 2-amino-4-(3-chlorophenyl)-6-[(4-fluorophenyl)methyl]-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
• InChI: InChI=1S/C25H17ClFN3O3S/c26-17-5-3-4-16(12-17)22-20(13-28)25(29)33-23-19-6-1-2-7-21(19)30(34(31,32)24(22)23)14-15-8-10-18(27)11-9-15/h1-12,22H,14,29H2
• InChI Key: VIKBUGGOZLPSOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C(C(=C(O3)N)C#N)C4=CC(=CC=C4)Cl)S(=O)(=O)N2CC5=CC=C(C=C5)F
• Molecular Formula: C25H17ClFN3O3S
• Molecular Weight: 493.9 g/mol

Description

2-Amino-4-(3-chlorophenyl)-6-(4-fluorobenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide is a useful research compound. Its molecular formula is C25H17ClFN3O3S and its molecular weight is 493.94. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-4-(3-chlorophenyl)-6-(4-fluorobenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-4-(3-chlorophenyl)-6-(4-fluorobenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Monoamine Oxidase Inhibitory Activity

Research has demonstrated the synthesis and biological evaluation of a new series of benzothiazine derivatives, showcasing their potential as selective inhibitors of monoamine oxidase (MAO) A and B. These enzymes are crucial targets for the treatment of neurodegenerative diseases, including Parkinson's and Alzheimer's diseases. The compounds exhibit significant inhibitory activity against MAO, suggesting their potential therapeutic applications in managing conditions related to neurotransmitter imbalances. The study also included molecular docking analyses to understand the binding modes of these compounds, further underscoring their potential as MAO inhibitors (Ahmad et al., 2019).

Multicomponent Synthesis and Structural Analysis

Another study focused on the peculiarities of multicomponent synthesis derived from 1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide, leading to the formation of 2-amino-4H-pyrans. This research is critical for understanding the chemical reactions and mechanisms leading to the formation of benzothiazine derivatives. It also sheds light on the structural aspects and reactivity patterns of these compounds, offering insights into their potential applications in chemical synthesis and medicinal chemistry (Lega et al., 2016).

Antimicrobial Activity

Some novel 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile derivatives containing benzothiazole units have been synthesized and evaluated for their antimicrobial activity. These compounds have shown promising results against various bacteria, highlighting their potential as antimicrobial agents. This research underscores the importance of benzothiazine derivatives in developing new antimicrobial drugs, which could be crucial in the fight against drug-resistant bacterial infections (Mahdi, 2015).

Anti-Cancer Activity

Research into fluoro-substituted benzo[b]pyran derivatives has uncovered compounds with significant anti-lung cancer activity. These studies demonstrate the potential of benzothiazine and related derivatives in cancer therapy, particularly in targeting lung cancer cells. The research provides a foundation for further investigations into the therapeutic applications of these compounds in oncology (Hammam et al., 2005).